3-(3,5-dimethylisoxazol-4-yl)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C13H16N2O2S/c1-9-12(10(2)17-15-9)5-6-13(16)14-8-11-4-3-7-18-11/h3-4,7H,5-6,8H2,1-2H3,(H,14,16)
• InChI Key: BIUDZJRXDRAAPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=CC=CS2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Physical And Chemical Properties Analysis

I found some information related to a compound named “(5-(3,5-Dimethylisoxazol-4-yl)thiophen-2-yl)boronic acid” which might be related. It has a molecular weight of 223.06 and a boiling point of 412.4±55.0 °C. It should be stored sealed in dry conditions at 2-8°C.

Scientific Research Applications

Neurokinin-1 Receptor Antagonist

An orally active, water-soluble neurokinin-1 (h-NK(1)) receptor antagonist has been identified, demonstrating high affinity and effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression. This compound, with a specific solubility in water of >100 mg/mL, showcases the potential for both intravenous and oral clinical administration, highlighting its significance in the treatment of emesis and depression through neurokinin-1 receptor inhibition (Harrison et al., 2001).

Cytotoxic Evaluation for Cancer Treatment

Research into the cytotoxic evaluation of acyl derivatives of dihydronaphtho[2,3-b]thiophen-4,9-dione system revealed promising results against highly resistant cancer cell lines, such as melanoma (MDA-MB435), ovarian (IGROV), and glioblastoma (SF-295) human cell lines. These findings emphasize the compound's potential as an electron-deficient anthraquinone analogue with intercalation ability, suggesting a new avenue for cancer therapy development (Gomez-Monterrey et al., 2011).

Synthesis of Potential Antitumor Agents

The synthesis of N-1-(3,5-Dimethyl-4-isoxozolyl)-3-(4-aryl-5-thioxo-4,5-dihydro-1-H-1,2,4-triazol-3-yl)propanamides as potential antitumor agents indicates a targeted approach to developing novel compounds for cancer treatment. The structural elucidation of these compounds, achieved through various spectroscopic methods, lays the groundwork for further exploration into their therapeutic potentials (Reddy et al., 2010).

Diverse Structural Library Generation

Utilizing 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material, a structurally diverse library of compounds was generated through alkylation and ring closure reactions. This research highlights the versatility of the compound in synthesizing a wide range of derivatives, potentially useful for various medicinal chemistry applications (Roman, 2013).